Cas no 872855-46-4 (2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(prop-2-en-1-yl)acetamide)

• Product Name: 2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(prop-2-en-1-yl)acetamide
• CAS No: 872855-46-4
• MF: C₁₉H₂₁N₃O₄
• MW: 355.387744665146
• CID: 6571973
• Update Time: 2025-10-29

2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(prop-2-en-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(prop-2-en-1-yl)acetamide
• 2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxo-N-prop-2-enylacetamide

• Inchi： 1S/C19H21N3O4/c1-2-7-20-19(25)18(24)15-12-22(16-6-4-3-5-14(15)16)13-17(23)21-8-10-26-11-9-21/h2-6,12H,1,7-11,13H2,(H,20,25)
• InChI Key： PZGQCQZPHXHLSX-UHFFFAOYSA-N
• SMILES： C(NCC=C)(=O)C(C1C2=C(N(CC(N3CCOCC3)=O)C=1)C=CC=C2)=O

Additional information on 2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(prop-2-en-1-yl)acetamide

Comprehensive Analysis of 2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(prop-2-en-1-yl)acetamide (CAS No. 872855-46-4)

2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(prop-2-en-1-yl)acetamide (CAS No. 872855-46-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its CAS number or abbreviated name, belongs to the class of indole derivatives, which are widely studied for their diverse biological activities. The presence of a morpholine ring and an acetamide moiety in its structure makes it a promising candidate for drug discovery and development.

The molecular structure of 2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(prop-2-en-1-yl)acetamide combines an indole core with a morpholin-4-yl group, which is known for its ability to enhance solubility and bioavailability in drug molecules. This combination is particularly relevant in the context of modern drug design, where researchers are increasingly focusing on small-molecule therapeutics with improved pharmacokinetic properties. The compound's prop-2-en-1-yl side chain further adds to its versatility, allowing for potential modifications to optimize its biological activity.

In recent years, the scientific community has shown growing interest in indole-based compounds due to their potential applications in treating various conditions. For instance, indole derivatives are frequently explored for their anti-inflammatory, anticancer, and neuroprotective properties. The inclusion of a morpholine ring in 2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(prop-2-en-1-yl)acetamide aligns with current trends in medicinal chemistry, where heterocyclic rings are often incorporated to improve drug-like characteristics.

One of the key advantages of this compound is its potential for structure-activity relationship (SAR) studies. Researchers can modify specific functional groups, such as the morpholin-4-yl or acetamide moieties, to fine-tune its biological effects. This flexibility makes it a valuable tool for drug discovery projects, particularly in the development of targeted therapies. The compound's CAS number (872855-46-4) serves as a unique identifier, ensuring accurate referencing in scientific literature and databases.

From a synthetic chemistry perspective, 2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(prop-2-en-1-yl)acetamide exemplifies the importance of multi-step organic synthesis. Its preparation likely involves the coupling of an indole derivative with a morpholine-containing intermediate, followed by the introduction of the prop-2-en-1-yl group. Such synthetic routes are of great interest to chemists working on complex molecule assembly and green chemistry initiatives.

The compound's potential applications extend beyond pharmaceuticals. For example, its unique structure could be explored in material science, particularly in the development of functional polymers or organic electronic materials. The indole and morpholine components may contribute to interesting photophysical properties, making it relevant to researchers working on optoelectronic devices or sensors.

In the context of current research trends, 2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(prop-2-en-1-yl)acetamide aligns with several hot topics in chemistry and biology. These include the search for novel heterocyclic compounds, development of small-molecule modulators for biological targets, and exploration of structure-based drug design strategies. Its CAS number (872855-46-4) frequently appears in patent literature, indicating its potential commercial value in various industries.

Quality control and characterization of this compound are crucial for its applications. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to confirm its structure and purity. These methods are particularly important given the compound's complex structure featuring multiple functional groups including the indole, morpholine, and acetamide components.

From a regulatory perspective, while 2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(prop-2-en-1-yl)acetamide is not classified as hazardous, proper handling procedures should always be followed in laboratory settings. Researchers working with this compound should consult its material safety data sheet (MSDS) and adhere to standard laboratory safety protocols when conducting experiments.

The future research directions for this compound may include exploring its biological activity profile through high-throughput screening, investigating its potential as a pharmacophore in drug design, or studying its physicochemical properties for material science applications. Its unique combination of an indole scaffold with morpholine and acrylamide functionalities makes it a versatile building block for various scientific investigations.

In conclusion, 2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxo-N-(prop-2-en-1-yl)acetamide (CAS No. 872855-46-4) represents an interesting case study in modern chemical research. Its structural complexity and potential applications in multiple fields make it a compound worth watching in coming years as research into indole derivatives and heterocyclic compounds continues to advance.